Cas no 75714-59-9 ((R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl)

(R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl is a chiral binaphthyl derivative widely used as a ligand or building block in asymmetric synthesis. Its rigid, axially chiral structure enhances stereoselectivity in catalytic reactions, particularly in transition-metal-catalyzed transformations. The bromo substituents at the 3,3'-positions provide reactive sites for further functionalization, while the dimethoxy groups contribute to electronic tuning and solubility. This compound is valued for its high enantiopurity and stability, making it suitable for applications in pharmaceuticals, agrochemicals, and materials science. Its well-defined stereochemistry ensures consistent performance in enantioselective processes, supporting the development of optically active compounds with precision.
(R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl structure
75714-59-9 structure
Product Name:(R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl
CAS No:75714-59-9
MF:C22H16Br2O2
MW:472.169244766235
MDL:MFCD04038415
CID:562373
PubChem ID:87569195
Update Time:2025-10-15

(R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Binaphthalene,3,3'-dibromo-2,2'-dimethoxy-, (1R)- (9CI)
    • (R)-3,3
    • (R)-3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL DIMETHYL ETHER
    • (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthyl
    • (+-)-3,3'-dibromo-2,2'-dimethoxy-1,1'-binaphth
    • (R)-3,3'-(R)-3,3'-Dibromo-2,2'-Dimethoxy-1-Binaphthyl
    • (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene
    • (S)-3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL DIMETHYL ETHER
    • (S)-3,3'-DIBROMO-2,2'-DIMETHOXY-1,1'-BINAPHTHYL
    • 3,3'-DIBROMO-1,1'-BI-2-NAPHTHOL DIMETHYL ETHER
    • 3,3'-DIBROMO-2,2'-DIMETHOXY-1,1'-BINAPHTHYL
    • rac-3,3'-dibromo-2,2'-dimethoxy-1,1'-dinaphthyl
    • (S)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene
    • NSC697407
    • 3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene
    • 3-bromo-1-(3-bromo-2-methoxy-1-naphthyl)-2-methoxy-naphthalene
    • 3-bromo-1-(3-bromo-2-methoxynaphthalen-1-yl)-2-methoxynaphthalene
    • PubChem8171
    • PubCh
    • AC1148
    • CS-11661
    • FT-0641573
    • 4,4'-bis[2-bromo-3-methoxynaphthalene]
    • MFCD04038415
    • CS-W009629
    • A857409
    • NSC-697407
    • 75640-69-6
    • 1,1'-Binaphthalene, 3,3'-dibromo-2,2'-dimethoxy-
    • A923254
    • FT-0654039
    • AKOS015910890
    • SY027683
    • (S)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene, >=98.0% (HPLC)
    • AP-406/41885690
    • NCI60_034744
    • D2801
    • CS-0369303
    • A1-02613
    • (S)-3,3 inverted exclamation mark -Dibromo-2,2 inverted exclamation mark -dimethoxy-1,1 inverted exclamation mark -binaphthalene
    • CHEMBL1969242
    • 75714-59-9
    • SCHEMBL3263989
    • (1S)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene
    • CS-0031465
    • (R)-3,3'-Dibromo-2,2'-dimethoxy-1,1'-binaphthalene, >=95.0% (HPLC)
    • AMY20001
    • 75714-60-2
    • D2802
    • SY027684
    • (R)-3,3 inverted exclamation mark -Dibromo-2,2 inverted exclamation mark -dimethoxy-1,1 inverted exclamation mark -binaphthalene
    • AC1709
    • DB-021800
    • 3,3\\'-Dibromo-2,2\\'-dimethoxy-1,1\\'-binaphthalene
    • (R)-3,3\\'-DIBROMO-2,2\\'-DIMETHOXY-1,1\\'-BINAPHTHYL
    • (R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl
    • MDL： MFCD04038415
    • Inchi： 1S/C22H16Br2O2/c1-25-21-17(23)11-13-7-3-5-9-15(13)19(21)20-16-10-6-4-8-14(16)12-18(24)22(20)26-2/h3-12H,1-2H3
    • InChI Key： DFTUKDIMHCCQIT-UHFFFAOYSA-N
    • SMILES： BrC1=CC2C=CC=CC=2C(=C1OC)C1=C(C(=CC2C=CC=CC1=2)Br)OC

Computed Properties

  • Exact Mass: 469.95200
  • Monoisotopic Mass: 469.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.4
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: White lens powder
  • Density: 1.556±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 180.0 to 185.0 deg-C
  • Boiling Point: 468.4°C at 760 mmHg
  • Flash Point: 195.2°C
  • Refractive Index: 12 ° (C=1, CHCl3)
  • Solubility: Insuluble (1.5E-5 g/L) (25 ºC),
  • PSA: 18.46000
  • LogP: 7.20220
  • Solubility: Not determined

(R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl Security Information

(R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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(R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl Suppliers

Amadis Chemical Company Limited
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(CAS:75714-59-9)(R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl
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Quantity:5g
Purity:99%
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(CAS:75714-59-9)(R)-3,3"-二溴-2,2"-二甲氧基-1,1"-联萘酚
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Quantity:25KG,200KG,1000KG
Purity:99%
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Amadis Chemical Company Limited
(CAS:75714-59-9)(R)-3,3'-Dibtomo-2,2’-dimethoxy-1,1’-binaphthyl
A857409
Purity:99%
Quantity:5g
Price ($):314.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:75714-59-9)(R)-3,3"-二溴-2,2"-二甲氧基-1,1"-联萘酚
LE1690432
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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